2,3-Dichloro-6-(trifluoromethyl)benzoic acid

• IUPAC Name: 2,3-dichloro-6-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H3Cl2F3O2/c9-4-2-1-3(8(11,12)13)5(6(4)10)7(14)15/h1-2H,(H,14,15)
• InChI Key: BHQKUOSDTCYXEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(F)(F)F)C(=O)O)Cl)Cl
• Molecular Formula: C8H3Cl2F3O2
• DSSTOX Substance ID: DTXSID70470054
• Molecular Weight: 259.01 g/mol
• CAS No.: 25922-43-4

Description

2,3-Dichloro-6-(trifluoromethyl)benzoic acid is a chemical compound with the molecular formula C8H3Cl2F3O2. It is used as an intermediate in chemical synthesis.

Synthesis Analysis

The synthesis of this compound can be achieved from Carbon dioxide and 3,4-Dichlorobenzotrifluoride.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with two chlorine atoms, a trifluoromethyl group, and a carboxylic acid group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 259.01. The compound has a predicted density of 1.625±0.06 g/cm3 and a predicted boiling point of 284.5±40.0 °C. It has a melting point of 87-89 °C.

Scientific Research Applications

Fluorescence Probes for Reactive Oxygen Species Detection

• Development of Novel Fluorescence Probes : 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid and related compounds have been developed as fluorescence probes to detect reactive oxygen species (hROS), aiding in the study of hROS roles in biological and chemical applications (Setsukinai et al., 2003).

Synthesis and Polymerization Studies

• Cyclopolymerization of 1,6-Heptadiynes : Various benzoic acid derivatives have been used in the synthesis of ruthenium-based mono-, bi-, and trinuclear metathesis catalysts for cyclopolymerization (Mayershofer et al., 2006).

Oil Field Applications

• Development of New Chemical Passive Water Tracers : Fluorinated benzoic acids, including halogenated derivatives of benzoic acid, have been proposed as new chemical passive water tracers in oil reservoirs. These molecules are evaluated for their physicochemical properties and performance as potential water tracers (Serres-Piole et al., 2011).

Thermodynamic Studies in Pharmaceutical Research

• Thermodynamic Study of Benzoic Acid and Chlorobenzoic Acids : In pharmaceutical research, benzoic acid serves as a model compound. This study addresses the phase equilibria crucial for stability and solubility in the process design of pharmaceuticals (Reschke et al., 2016).

Chemical Synthesis and Modification

• Trifluoromethylation of Benzoic Acids : A method for trifluoromethylation of benzoic acids has been developed, providing an efficient approach for preparing aryl trifluoromethyl ketones from readily available materials (Liu et al., 2021).

Safety and Hazards

2,3-Dichloro-6-(trifluoromethyl)benzoic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Proper safety measures should be taken while handling this compound, including wearing protective gloves, protective clothing, eye protection, and face protection.

Synthesis routes and methods

Procedure details

83.4 g of 3,4-dichlorobenzotrifluoride was dissolved in 800 ml of dried tetrahydrofuran, and 250 ml of hexane solution of n-butyl lithium(1.6 mol/1) was added to the solution dropwise over 15 minutes at -78° C. under nitrogen atmosphere. Following to stirring the solution for 2 hours at -78° C., 50 g of dry ice was then gradually added to the solution at the same temperature. After elevating the temperature of the solution up to room temperature, 250 ml of cold water was added to the solution to separate the resulting solution, and the aqueous layer obtained was adjusted to an acidic condition of a pH value of 1 with concentrated hydrochloric acid while cooling. Then, the aqueous layer was extracted with ether, and the extract was washed with water and dried over anhydrous magnesium sulfate. The solvent was distilled out under reduced pressure, and the oily residue obtained was crystalized with n-hexane, washed, filtered, and dried to obtain 89 g of the title compound(mp. 88-89° C.).